Bicalutamide O-β-D-Glucuronide
Bicalutamide O-β-D-Glucuronide
Brand Name:
Vulcanchem
CAS No.:
151262-59-8
VCID:
VC0125813
InChI:
InChI=1S/C24H22F4N2O10S/c1-23(10-41(37,38)14-6-3-12(25)4-7-14,40-21-18(33)16(31)17(32)19(39-21)20(34)35)22(36)30-13-5-2-11(9-29)15(8-13)24(26,27)28/h2-8,16-19,21,31-33H,10H2,1H3,(H,30,36)(H,34,35)/t16-,17-,18+,19-,21-,23?/m0/s1/i3D,4D,6D,7D
SMILES:
CC(CS(=O)(=O)C1=CC=C(C=C1)F)(C(=O)NC2=CC(=C(C=C2)C#N)C(F)(F)F)OC3C(C(C(C(O3)C(=O)O)O)O)O
Molecular Formula:
C₂₄H₂₂F₄N₂O₁₀S
Molecular Weight:
606.5
Bicalutamide O-β-D-Glucuronide
CAS No.: 151262-59-8
Reference Standards
VCID: VC0125813
Molecular Formula: C₂₄H₂₂F₄N₂O₁₀S
Molecular Weight: 606.5
| CAS No. | 151262-59-8 |
|---|---|
| Product Name | Bicalutamide O-β-D-Glucuronide |
| Molecular Formula | C₂₄H₂₂F₄N₂O₁₀S |
| Molecular Weight | 606.5 |
| IUPAC Name | (2S,3S,4S,5R,6S)-6-[1-[4-cyano-3-(trifluoromethyl)anilino]-2-methyl-1-oxo-3-(2,3,5,6-tetradeuterio-4-fluorophenyl)sulfonylpropan-2-yl]oxy-3,4,5-trihydroxyoxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C24H22F4N2O10S/c1-23(10-41(37,38)14-6-3-12(25)4-7-14,40-21-18(33)16(31)17(32)19(39-21)20(34)35)22(36)30-13-5-2-11(9-29)15(8-13)24(26,27)28/h2-8,16-19,21,31-33H,10H2,1H3,(H,30,36)(H,34,35)/t16-,17-,18+,19-,21-,23?/m0/s1/i3D,4D,6D,7D |
| SMILES | CC(CS(=O)(=O)C1=CC=C(C=C1)F)(C(=O)NC2=CC(=C(C=C2)C#N)C(F)(F)F)OC3C(C(C(C(O3)C(=O)O)O)O)O |
| Synonyms | 2-[[4-Cyano-3-(trifluoromethyl)phenyl]amino]-1-[[(4-fluorophenyl)sulfonyl]methyl]-1-methyl-2-oxoethyl β-D-Glucopyranosiduronic Acid; Bicalutamide Glucuronide; Casodex Glucuronide; |
| PubChem Compound | 71313965 |
| Last Modified | Nov 11 2021 |
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